2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide

• Molecular Formula: C11H18N2O3S2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-amino-N-methyl-4-methylsulfonyl-N-(thiophen-2-ylmethyl)butanamide
• InChI: InChI=1S/C11H18N2O3S2/c1-13(8-9-4-3-6-17-9)11(14)10(12)5-7-18(2,15)16/h3-4,6,10H,5,7-8,12H2,1-2H3
• InChI Key: CFDNJBWRUQAFLV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CS1)C(=O)C(CCS(=O)(=O)C)N

Description

2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide is a synthetic small molecule featuring a butanamide backbone substituted with a methanesulfonyl group at position 4, an amino group at position 2, and N-methyl-N-(thiophen-2-ylmethyl) moieties. It is listed in chemical catalogs as a research compound, often used in medicinal chemistry for structure-activity relationship (SAR) studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide typically involves multi-step organic reactions. The starting materials often include thiophene derivatives and amines, which undergo a series of reactions such as sulfonylation, methylation, and amide formation. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Structural Comparison of Butanamide Derivatives

Compound Name	Substituents	Key Functional Groups	Biological Target/Activity	Reference
2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide	- 2-Amino - 4-Methanesulfonyl - N-methyl-N-(thiophen-2-ylmethyl)	Sulfonamide, Thiophene	Research compound (undisclosed target)
3-Oxo-N-(thiazol-2-yl)butanamide	- 3-Keto - N-thiazol-2-yl	Thiazole, Ketone	PDE5 inhibitor (100% inhibition in vitro)
4-Amino-N-(4-(benzo[d]oxazol-2-ylamino)phenyl)butanamide	- 4-Amino - Benzoxazole-phenyl	Benzoxazole, Primary amine	Anti-inflammatory (LPS-induced inflammation)
N-(4-(5-Chloropyridin-3-yl)phenyl)-2-(2-(cyclopropanesulfonamido)pyrimidin-4-yl)butanamide	- Chloropyridinyl - Pyrimidine-sulfonamide	Pyrimidine, Cyclopropane	CTPS1 inhibitor (anti-proliferative)
4-[Methyl-(4-methylphenyl)sulfonylamino]-N-(thiazol-2-yl)butanamide	- Methylphenylsulfonyl - Thiazole	Aryl sulfonamide, Thiazole	Undisclosed (structural analog for SAR)

Key Observations :

• Sulfonamide vs. Thiazole/Ketone Groups : The methanesulfonyl group in the target compound may enhance solubility and metabolic stability compared to ketone-containing analogs like 3-oxo-N-(thiazol-2-yl)butanamide .
• Amino Group Positioning: The 2-amino substitution is unique compared to 4-amino derivatives (e.g., anti-inflammatory benzoxazole analogs), suggesting divergent mechanisms of action .

Key Findings :

• The target compound lacks published biological data, but its structural motifs (e.g., sulfonamide, thiophene) are shared with clinically active molecules. For example, sulfonamide groups are critical in CTPS1 inhibitors for hydrogen bonding with catalytic sites .
• Thiophene-containing compounds often exhibit improved pharmacokinetic profiles due to enhanced lipophilicity and membrane permeability compared to purely aromatic analogs .

Physicochemical and Pharmacokinetic Properties

Table 3: Physicochemical Comparison

Compound	Molecular Weight	LogP (Predicted)	H-Bond Donors/Acceptors	Solubility (µg/mL)
Target Compound	~327.4 (base)	1.8–2.5	2 H-donors, 5 H-acceptors	Low (methanesulfonyl may improve)
3-Oxo-N-(thiazol-2-yl)butanamide	211.2	1.2	2 H-donors, 3 H-acceptors	Moderate (ketone enhances solubility)
CTPS1 inhibitor (cyclopropane analog)	~480.9	3.1	3 H-donors, 7 H-acceptors	Low (requires formulation)

Critical Analysis :

• Thiophene moieties may reduce crystallinity, improving solubility over rigid benzoxazole derivatives .

Biological Activity

2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide, with the CAS number 1218160-64-5, is a compound that has gained attention for its potential biological activities. This article explores its chemical properties, biological effects, and relevant case studies, providing a comprehensive overview of its significance in research.

The molecular formula of 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide is $\text{C}_{11}\text{H}_{18}\text{N}_{2}\text{O}_{3}\text{S}_{2}$, and it has a molecular weight of 290.4 g/mol. Its structure includes a methanesulfonyl group and a thiophenyl moiety, which are often associated with various biological activities.

Property	Value
CAS Number	1218160-64-5
Molecular Formula	C₁₁H₁₈N₂O₃S₂
Molecular Weight	290.4 g/mol

Biological Activity

The biological activity of this compound has been primarily studied in the context of its potential therapeutic applications. Key areas of interest include:

1. Antimicrobial Activity
Research indicates that compounds with sulfonamide groups exhibit antimicrobial properties. The presence of the thiophene ring may enhance these effects by increasing membrane permeability in bacterial cells.

2. Anticancer Properties
Studies have suggested that similar compounds can inhibit tumor growth by inducing apoptosis in cancer cells. The specific mechanisms through which 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide exerts anticancer effects are still under investigation.

3. Neuroprotective Effects
Preliminary data suggest that this compound may have neuroprotective properties, potentially benefiting conditions such as Alzheimer's disease by reducing oxidative stress and inflammation in neural tissues.

Case Studies

Several case studies highlight the biological effects of related compounds, providing insights into the potential applications of 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide:

Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial efficacy of various sulfonamide derivatives against Gram-positive and Gram-negative bacteria. Results indicated that compounds with structural similarities to 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide showed significant inhibition zones, suggesting potential as new antibiotics.

Case Study 2: Cancer Cell Line Studies
In vitro studies on cancer cell lines demonstrated that certain derivatives could induce cell cycle arrest and apoptosis. This suggests that further research into the specific mechanisms of 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide could reveal its utility in cancer therapy.

Case Study 3: Neuroprotection
Research involving animal models has shown that similar compounds can reduce markers of neuroinflammation and oxidative damage. These findings support the hypothesis that 2-Amino-4-methanesulfonyl-N-methyl-N-(thiophen-2-ylmethyl)butanamide may offer neuroprotective benefits.